Cas no 51292-36-5 (ethyl 2-(1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-(1H-pyrazol-1-yl)propanoate
• CAS No: 51292-36-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD08701054
• CID: 2108686
• PubChem ID: 12008672
• Update Time: 2025-10-28

ethyl 2-(1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1H-pyrazol-1-yl)propanoate

• MDL： MFCD08701054
• Inchi： 1S/C8H12N2O2/c1-3-12-8(11)7(2)10-6-4-5-9-10/h4-7H,3H2,1-2H3
• InChI Key： VCDOPMNGJGSWFX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Additional information on ethyl 2-(1H-pyrazol-1-yl)propanoate

Ethyl 2-(1H-Pyrazol-1-yl)propanoate (CAS No. 51292-36-5): An Overview of Its Properties, Applications, and Recent Research Developments

Ethyl 2-(1H-pyrazol-1-yl)propanoate (CAS No. 51292-36-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, also known as ethyl 3-(1H-pyrazol-1-yl)propionate, is characterized by its unique structural features, which include an ethyl ester group and a pyrazole ring. These characteristics contribute to its diverse applications in various scientific and industrial domains.

The molecular formula of ethyl 2-(1H-pyrazol-1-yl)propanoate is C₉H₁₃N₃O₂, and its molecular weight is approximately 187.21 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical reactions and formulations.

In the realm of medicinal chemistry, ethyl 2-(1H-pyrazol-1-yl)propanoate has been explored for its potential therapeutic applications. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported the use of ethyl 2-(1H-pyrazol-1-yl)propanoate as a key intermediate in the development of novel anti-inflammatory agents. The pyrazole ring, known for its biological activity, contributes to the compound's ability to modulate specific enzymatic pathways involved in inflammation.

Furthermore, ethyl 2-(1H-pyrazol-1-yl)propanoate has shown promise in the field of drug delivery systems. Researchers at the University of California, San Francisco, have utilized this compound to enhance the solubility and bioavailability of poorly water-soluble drugs. By incorporating ethyl 2-(1H-pyrazol-1-yl)propanoate into prodrug formulations, they were able to achieve improved pharmacokinetic profiles and therapeutic outcomes in preclinical models.

In addition to its medicinal applications, ethyl 2-(1H-pyrazol-1-yl)propanoate has found utility in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional polymers and coatings. A recent study published in *Advanced Materials* demonstrated the use of ethyl 2-(1H-pyrazol-1-yl)propanoate as a monomer in the preparation of stimuli-responsive hydrogels. These hydrogels exhibit tunable mechanical properties and can be triggered by changes in pH or temperature, making them suitable for applications such as drug release systems and tissue engineering scaffolds.

The synthesis of ethyl 2-(1H-pyrazol-1-yl)propanoate can be achieved through various routes, including nucleophilic substitution reactions and condensation reactions. One common method involves the reaction of ethyl acrylate with hydrazine to form an intermediate hydrazide, which is then cyclized to yield the desired pyrazole derivative. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Despite its numerous applications, the safety and environmental impact of ethyl 2-(1H-pyrazol-1-yl)propanoate must be carefully considered. Toxicological studies have shown that it exhibits low acute toxicity when handled properly but may pose risks if not stored or disposed of correctly. Therefore, adherence to standard safety protocols and guidelines is essential to ensure safe handling and use.

In conclusion, ethyl 2-(1H-pyrazol-1-yl)propanoate (CAS No. 51292-36-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize existing ones, ethyl 2-(1H-pyrazol-1-yl)propanoate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.